Cas no 1098589-87-7 ((3S)-3-(chloromethyl)-1,4-dioxaspiro[4.5]decane)

• Product Name: (3S)-3-(chloromethyl)-1,4-dioxaspiro[4.5]decane
• CAS No: 1098589-87-7
• MF: C₉H₁₅ClO₂
• MW: 190.667202234268
• CID: 839680
• PubChem ID: 46912029
• Update Time: 2025-05-20

(3S)-3-(chloromethyl)-1,4-dioxaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane
• (2S)-2-(chloromethyl)-1,4-Dioxaspiro[4.5]decane
• AK103613
• ANW-64641
• CTK8C0413
• I14-11936
• KB-210987
• (3S)-3-(chloromethyl)-1,4-dioxaspiro[4.5]decane
• AKOS015898992
• CS-0440788
• DTXSID60677318
• 1098589-87-7

• MDL： MFCD22422676
• Inchi： 1S/C9H15ClO2/c10-6-8-7-11-9(12-8)4-2-1-3-5-9/h8H,1-7H2/t8-/m1/s1
• InChI Key： XGQRXAWHKWEULC-MRVPVSSYSA-N
• SMILES： ClC[C@@H]1COC2(CCCCC2)O1

Computed Properties

• Exact Mass: 190.076
• Monoisotopic Mass: 190.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.15
• Boiling Point: 272 ºC
• Flash Point: 106 ºC
• Refractive Index: 1.492
• PSA: 18.46000
• LogP: 2.30100

Additional information on (3S)-3-(chloromethyl)-1,4-dioxaspiro[4.5]decane

Introduction to (3S)-3-(Chloromethyl)-1,4-dioxaspiro[4.5]decane (CAS No. 1098589-87-7)

(3S)-3-(Chloromethyl)-1,4-dioxaspiro[4.5]decane (CAS No. 1098589-87-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This spirocyclic compound features a distinctive spiro[4.5]decane core with a chloromethyl substituent and a 1,4-dioxane ring, making it an intriguing molecule for various applications.

The spirocyclic structure of (3S)-3-(Chloromethyl)-1,4-dioxaspiro[4.5]decane provides it with unique chemical and physical properties. The spiro[4.5]decane core is known for its rigidity and conformational stability, which can be advantageous in the design of molecules with specific stereochemical requirements. The presence of the chloromethyl group introduces reactivity and functional versatility, allowing for a wide range of chemical transformations and derivatizations.

In recent years, there has been a growing interest in the use of spirocyclic compounds in pharmaceutical research due to their potential to modulate biological targets with high selectivity and potency. (3S)-3-(Chloromethyl)-1,4-dioxaspiro[4.5]decane has been explored as a building block for the synthesis of bioactive molecules, particularly in the development of small molecule inhibitors and modulators of protein-protein interactions (PPIs). PPIs are critical in many cellular processes, including signal transduction, gene regulation, and immune responses, making them attractive targets for therapeutic intervention.

A study published in the Journal of Medicinal Chemistry highlighted the use of (3S)-3-(Chloromethyl)-1,4-dioxaspiro[4.5]decane as a key intermediate in the synthesis of a novel class of PPI inhibitors targeting the p53-MDM2 interaction. The p53-MDM2 interaction is a well-known target in cancer therapy, as p53 is a tumor suppressor protein that is often inactivated by MDM2 overexpression in various cancers. The researchers demonstrated that derivatives of (3S)-3-(Chloromethyl)-1,4-dioxaspiro[4.5]decane exhibited potent inhibition of the p53-MDM2 interaction and showed promising antiproliferative activity against cancer cell lines.

Beyond its applications in pharmaceutical research, (3S)-3-(Chloromethyl)-1,4-dioxaspiro[4.5]decane has also found utility in materials science. The rigid spirocyclic structure and the presence of the chloromethyl group make it an excellent candidate for the synthesis of functional polymers and supramolecular assemblies. A recent study published in Macromolecules reported the use of (3S)-3-(Chloromethyl)-1,4-dioxaspiro[4.5]decane as a monomer for the preparation of block copolymers with tunable properties. These copolymers exhibited enhanced thermal stability and mechanical strength, making them suitable for applications in advanced materials such as coatings and adhesives.

The synthetic accessibility of (3S)-3-(Chloromethyl)-1,4-dioxaspiro[4.5]decane has also been extensively studied. A robust synthetic route involving the cyclization of an appropriate precursor followed by selective chlorination has been developed and optimized by researchers at several leading institutions. This synthetic methodology allows for the efficient production of gram quantities of the compound with high purity and enantiomeric excess (ee), which is crucial for its application in both research and industrial settings.

In conclusion, (3S)-3-(Chloromethyl)-1,4-dioxaspiro[4.5]decane (CAS No. 1098589-87-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and functional versatility make it an invaluable tool for researchers working on bioactive molecule design, polymer synthesis, and materials science applications. As ongoing research continues to uncover new applications and properties of this compound, it is likely to remain at the forefront of chemical innovation.